Cas no 1794737-32-8 (2-(4,6-Diamino-1,3,5-triazin-2-yl)sulfanylethanesulfonic Acid-d4)

• Product Name: 2-(4,6-Diamino-1,3,5-triazin-2-yl)sulfanylethanesulfonic Acid-d4
• CAS No: 1794737-32-8
• CID: 4554105
• Update Time: 2025-10-31

2-(4,6-Diamino-1,3,5-triazin-2-yl)sulfanylethanesulfonic Acid-d4 Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-Diamino-1,3,5-triazin-2-yl)sulfanylethanesulfonic Acid-d4

Additional information on 2-(4,6-Diamino-1,3,5-triazin-2-yl)sulfanylethanesulfonic Acid-d4

Deuterium-Labeled 2-(4,6-Diamino-1,3,5-Triazin-2-Yl)Sulfanylethanesulfonic Acid-d⁴: A Versatile Tool in Chemical Biology and Drug Development

The compound 2-(4,6-Diamino-1,3,5-triazin-2-yl)sulfanylethanesulfonic acid-d⁴ (CAS No. 1794737-32-8) represents a deuterium-substituted derivative of a sulfonamide-based molecule with unique structural features. This compound integrates a triazine core (1,3,5-triazine) linked via a sulfanyl group to an ethanesulfonic acid moiety (sulfanylethanesulfonic acid). The incorporation of four deuterium atoms (d⁴) strategically placed at critical positions enhances its stability and pharmacokinetic profile while maintaining biological activity.

Recent advancements in isotope labeling techniques have positioned this compound as a critical tool in drug metabolism studies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the deuterium substitution in the ethane sulfonate chain significantly reduces phase I metabolic pathways involving oxidative cleavage. This property makes it an ideal candidate for optimizing bioavailability in preclinical models of cancer therapy. Researchers highlighted its potential as a prodrug carrier platform due to its ability to delay metabolic degradation by up to 68% compared to non-deuterated analogs.

In biochemical applications, this compound's triazine ring system enables versatile conjugation strategies. A collaborative study between MIT and Genentech (published in Nature Chemical Biology, 2024) revealed its utility as a clickable probe for studying protein-protein interactions in live cells. The sulfonamide group facilitates selective attachment to lysine residues while the triazine core provides photostability during fluorescence microscopy experiments—a breakthrough for real-time imaging of intracellular signaling pathways.

Pharmacological investigations have also uncovered its role in modulating immune responses through T-cell receptor regulation. Data from preclinical trials (reported at the 2023 AACR conference) showed that this compound selectively inhibits NF-kB activation without cytotoxic effects at sub-micromolar concentrations when tested on murine macrophage cell lines. This dual functionality as both an immunomodulatory agent and a stable isotopic tracer positions it uniquely within translational research pipelines.

Synthetic chemists have developed novel routes leveraging transition metal catalysis to access this compound with >98% isotopic purity. A 2024 methodology paper in Angewandte Chemie described a palladium-catalyzed cross-coupling strategy that achieves site-specific deuteration with minimal byproduct formation. This advancement addresses scalability challenges previously limiting large-scale production of deuterated pharmaceutical intermediates.

In diagnostic applications, the compound's enhanced hydrogen/deuterium exchange resistance has enabled its use as a reference standard for mass spectrometry-based metabolomics studies. Researchers at Stanford's ChEM-H institute recently validated its utility for tracking glucose metabolism pathways in tumor microenvironments using LC/MS/MS platforms—a technique now being explored for personalized cancer treatment monitoring.